Cas no 52580-60-6 (Bicyclo[3.1.1]heptane-2-methanamine,6,6-dimethyl-, (1a,2a,5a)- (9CI))

• Product Name: Bicyclo[3.1.1]heptane-2-methanamine,6,6-dimethyl-, (1a,2a,5a)- (9CI)
• CAS No: 52580-60-6
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 373163
• PubChem ID: 104241
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptane-2-methanamine,6,6-dimethyl-, (1a,2a,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-2-methanamine,6,6-dimethyl-, (1a,2a,5a)- (9CI)
• (-)-cis-(pinan-2-ylmethyl)amine
• 1-(2,6,6-trimethylbicyclo[3.1.1]hept-2-yl)methanamine
• AKOS015894827
• Myrtanylamine, trans-(+/-)-
• Bicyclo[3.1.1]heptane-2-methanamine, 6,6-dimethyl-, (1alpha,2alpha,5alpha)-
• V7F8W23LY9
• ((1r,4r,5r)-6,6-dimethyl-4-bicyclo[3.1.1]heptanyl)methanamine
• EINECS 258-018-1
• DTXSID301174392
• [(1R,2R,5R)-6,6-dimethyl-2-bicyclo[3.1.1]heptanyl]methanamine
• UNII-V7F8W23LY9
• SCHEMBL1250842
• 52580-60-6
• [(1R,4R,5R)-6,6-dimethyl-4-bicyclo[3.1.1]heptanyl]methanamine

• Inchi： 1S/C10H19N/c1-10(2)8-4-3-7(6-11)9(10)5-8/h7-9H,3-6,11H2,1-2H3/t7-,8+,9+/m0/s1
• InChI Key： SYJBFPCQIJQYNV-DJLDLDEBSA-N
• SMILES： NC[C@@H]1CC[C@@H]2C[C@H]1C2(C)C

Computed Properties

• Exact Mass: 167.16753
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.2

Experimental Properties

• Density: 0.895
• Boiling Point: 197.6°C at 760 mmHg
• Flash Point: 68.2°C
• Refractive Index: 1.474
• PSA: 26.02